Cas no 161034-61-3 (Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro-)
161034-61-3 structure
Product Name:Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro-
CAS No:161034-61-3
MF:C7H9N3
MW:135.166460752487
CID:109657
PubChem ID:45079812
Update Time:2025-04-18
Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro-
- Pyrido[3,4-d]pyridazine, 1,2,3,4-tetrahydro- (9CI)
- 1,2,3,4-tetrahydropyrido[3,4-d]pyridazine
- 161034-61-3
-
- Inchi: 1S/C7H9N3/c1-2-8-3-7-5-10-9-4-6(1)7/h1-3,9-10H,4-5H2
- InChI Key: YNIZDXCTXBFLIV-UHFFFAOYSA-N
- SMILES: N1CC2C=CN=CC=2CN1
Computed Properties
- Exact Mass: 135.07977
- Monoisotopic Mass: 135.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 37Ų
Experimental Properties
- PSA: 36.95
Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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